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Compound of Interest

Compound Name:
(2-Methylthiophen-3-yl)boronic

acid

Cat. No.: B173879 Get Quote

An In-depth Technical Guide to (2-Methylthiophen-3-yl)boronic Acid

This technical guide provides a comprehensive overview of the chemical and physical

properties of (2-Methylthiophen-3-yl)boronic acid, a key reagent in the synthesis of

functionalized heterocycles with potential antiviral applications.[1] This document is intended for

researchers, scientists, and professionals in the field of drug development and organic

chemistry.

Core Chemical and Physical Properties
(2-Methylthiophen-3-yl)boronic acid is a solid compound at room temperature.[1] Key

quantitative data for this molecule are summarized in the table below, providing a clear

reference for experimental design and chemical synthesis.
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Property Value Reference

Molecular Formula C5H7BO2S [1][2]

Molecular Weight 141.98 g/mol [1]

CAS Number 177735-10-3 [1]

Boiling Point 299.5 ± 42.0 °C [1]

Density 1.25 ± 0.1 g/cm³ [1]

Appearance Solid [1]

Purity ≥97% [1]

Storage Temperature

Keep in dark place,Sealed in

dry,Store in freezer, under

-20°C

[1]

Experimental Protocols
Detailed experimental protocols for the use of (2-Methylthiophen-3-yl)boronic acid were not

available in the provided search results. However, it is noted for its application as a reagent in

the preparation of functionalized heterocycles which are investigated as antiviral agents.[1]

Researchers utilizing this compound would typically employ it in cross-coupling reactions, such

as the Suzuki-Miyaura coupling, to form carbon-carbon bonds. The specific reaction conditions,

including the choice of catalyst, base, and solvent, would be dictated by the specific synthetic

target.

Logical Relationship of Compound Properties
The following diagram illustrates the fundamental information hierarchy for (2-Methylthiophen-
3-yl)boronic acid, from its identification to its known application.
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Density:
1.25 ± 0.1 g/cm³ Reagent for Antiviral Agents
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Caption: Chemical Identity and Application of (2-Methylthiophen-3-yl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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